Cas no 307538-96-1 (6-[(5Z)-5-[(4-Ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid)

• Product Name: 6-[(5Z)-5-[(4-Ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
• CAS No: 307538-96-1
• MF: C₁₈H₂₁NO₃S₂
• MW: 363.494242429733
• CID: 6628877
• PubChem ID: 1560536
• Update Time: 2025-07-22

6-[(5Z)-5-[(4-Ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(5Z)-5-[(4-Ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
• 3-Thiazolidinehexanoic acid, 5-[(4-ethylphenyl)methylene]-4-oxo-2-thioxo-
• 307538-96-1
• EN300-00734
• CS-0345990
• 6-[(5Z)-5-[(4-ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoicacid
• AKOS000121702
• (Z)-6-(5-(4-ethylbenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoic acid

• Inchi： 1S/C18H21NO3S2/c1-2-13-7-9-14(10-8-13)12-15-17(22)19(18(23)24-15)11-5-3-4-6-16(20)21/h7-10,12H,2-6,11H2,1H3,(H,20,21)
• InChI Key： XAUGGZNAAJOCKK-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(CC)C=C2)C(=O)N(CCCCCC(O)=O)C1=S

Computed Properties

• Exact Mass: 363.09628588g/mol
• Monoisotopic Mass: 363.09628588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 543.4±60.0 °C(Predicted)
• pka: 4.74±0.10(Predicted)

Additional information on 6-[(5Z)-5-[(4-Ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid

Comprehensive Analysis of 6-[(5Z)-5-[(4-Ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid (CAS No. 307538-96-1)

The compound 6-[(5Z)-5-[(4-Ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid, identified by its CAS No. 307538-96-1, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug development. Its complex name reflects its intricate chemical architecture, which combines a thiazolidinone core with a hexanoic acid side chain. This combination is particularly intriguing due to its potential applications in targeting metabolic disorders and inflammatory pathways, topics that are currently trending in biomedical research.

One of the most searched questions in the context of thiazolidinone derivatives is their role in modulating PPAR-gamma (Peroxisome Proliferator-Activated Receptor gamma) activity. Researchers are actively investigating whether 6-[(5Z)-5-[(4-Ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid exhibits similar pharmacological properties to other PPAR-gamma agonists, which are known for their anti-diabetic and anti-inflammatory effects. This aligns with the growing public interest in natural and synthetic compounds for metabolic health, as evidenced by the surge in searches for "PPAR-gamma activators" and "thiazolidinone-based therapeutics."

From a synthetic chemistry perspective, the Z-configuration of the exocyclic double bond in this compound is a critical feature that influences its biological activity. The (5Z)-5-[(4-Ethylphenyl)methylidene] moiety is a key structural element that differentiates it from other thiazolidinone analogs. This specificity is often highlighted in discussions about structure-activity relationships (SAR), a hot topic among chemists and pharmacologists. The presence of the sulfanylidene group further enhances its potential as a versatile scaffold for drug design, particularly in the development of small-molecule inhibitors.

Another area of interest is the compound's hexanoic acid side chain, which may contribute to its solubility and bioavailability. This aspect is frequently explored in forums and research papers addressing drug delivery optimization. Given the increasing demand for bioavailable therapeutics, understanding how the hexanoic acid moiety affects the pharmacokinetics of 6-[(5Z)-5-[(4-Ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid could provide valuable insights for future formulations.

In summary, 6-[(5Z)-5-[(4-Ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid (CAS No. 307538-96-1) represents a promising candidate for further investigation in drug discovery. Its unique structural features and potential therapeutic applications make it a subject of ongoing research, particularly in the context of metabolic and inflammatory diseases. As the scientific community continues to explore its properties, this compound may soon emerge as a key player in the development of next-generation pharmaceuticals.